Cas no 138148-62-6 (N-Methyl-N-3-(methyldithio)-1-oxopropyl-L-alanine)

• Product Name: N-Methyl-N-3-(methyldithio)-1-oxopropyl-L-alanine
• CAS No: 138148-62-6
• MF: C₈H₁₅NO₃S₂
• MW: 237.339599847794
• CID: 2165541
• PubChem ID: 9942784
• Update Time: 2025-07-15

N-Methyl-N-3-(methyldithio)-1-oxopropyl-L-alanine Chemical and Physical Properties

Names and Identifiers

• (S)-2-(n-methyl-3-(methyldisulfanyl)propanamido)propanoic acid
• N-methyl-N-[(3-methyldithio)-1-oxopropyl]-L-alanine
• S)-2-(N-Methyl-3-(Methyldisulfanyl)propanaMido)propanoic acid
• 138148-62-6
• DB-130480
• N-Methyl-N-[3-(methyldithio)-1-oxopropyl]-L-alanine
• (2S)-2-[methyl-[3-(methyldisulfanyl)propanoyl]amino]propanoic acid
• G72202
• AKOS027256806
• L-Alanine, N-methyl-N-[3-(methyldithio)-1-oxopropyl]-
• (S)-2-(N-Methyl-3-(Methyldisulfanyl)propanaMido)propanoicacid
• CS-0311737
• SCHEMBL1728516
• OPKAUPROPWPLTQ-LURJTMIESA-N
• N-methyl-N-(methyl dithiopropanoyl)-L-alanine
• N-Methyl-N-3-(methyldithio)-1-oxopropyl-L-alanine

• MDL： MFCD27944427
• Inchi： 1S/C8H15NO3S2/c1-6(8(11)12)9(2)7(10)4-5-14-13-3/h6H,4-5H2,1-3H3,(H,11,12)/t6-/m0/s1
• InChI Key： OPKAUPROPWPLTQ-LURJTMIESA-N
• SMILES： S(CCC(N(C)[C@H](C(=O)O)C)=O)SC

Computed Properties

• Exact Mass: 237.04900
• Monoisotopic Mass: 237.04933569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.263±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 103-104 ºC
• Solubility: Soluble (140 g/l) (25 º C),
• PSA: 108.21000
• LogP: 1.31920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Methyl-N-3-(methyldithio)-1-oxopropyl-L-alanine

Introduction to N-Methyl-N-3-(methyldithio)-1-oxopropyl-L-alanine (CAS No. 138148-62-6)

N-Methyl-N-3-(methyldithio)-1-oxopropyl-L-alanine, a compound with the chemical identifier CAS No. 138148-62-6, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural composition, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular structure of this compound incorporates several key functional groups that contribute to its distinctive chemical properties and biological activities.

The primary focus of this introduction is to provide a comprehensive overview of the compound, highlighting its chemical structure, synthesis methods, and most notably, its emerging applications in medical research. By examining the latest scientific literature and clinical studies, we aim to elucidate the mechanisms through which this compound exerts its effects and explore its potential role in addressing various health challenges.

The chemical name N-Methyl-N-3-(methyldithio)-1-oxopropyl-L-alanine provides valuable insights into the compound's molecular architecture. The presence of a methyl group at the N position, combined with a 3-(methyldithio) moiety and an oxopropyl group, suggests a complex interplay of electronic and steric effects that influence its reactivity and interactions with biological targets. These structural features are critical in determining the compound's pharmacological profile and therapeutic potential.

In recent years, there has been a growing interest in exploring novel compounds that can modulate biological pathways associated with inflammation, oxidative stress, and neurodegeneration. N-Methyl-N-3-(methyldithio)-1-oxopropyl-L-alanine has emerged as a promising candidate in this context due to its ability to interact with specific enzymes and receptors involved in these pathways. For instance, studies have indicated that this compound may inhibit the activity of certain inflammatory mediators, thereby reducing inflammation and alleviating associated symptoms.

One of the most compelling aspects of N-Methyl-N-3-(methyldithio)-1-oxopropyl-L-alanine is its potential application in neuroprotective therapies. Research has demonstrated that oxidative stress and inflammation play pivotal roles in the progression of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to scavenge reactive oxygen species and modulate inflammatory responses makes it a candidate for developing treatments that can slow down or even reverse the progression of these conditions.

The synthesis of N-Methyl-N-3-(methyldithio)-1-oxopropyl-L-alanine involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 3-(methyldithio) group is particularly critical, as it introduces sulfur atoms that can participate in various chemical reactions, including redox processes relevant to biological systems. Advanced synthetic techniques, such as organometallic chemistry and transition-metal catalysis, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

Evidence from preclinical studies suggests that N-Methyl-N-3-(methyldithio)-1-oxopropyl-L-alanine exhibits significant therapeutic potential across multiple disease models. For example, animal studies have shown that administration of this compound can attenuate cognitive decline in models of Alzheimer's disease by enhancing synaptic plasticity and reducing amyloid-beta accumulation. Similarly, in models of Parkinson's disease, the compound has demonstrated the ability to protect dopaminergic neurons from degeneration.

The pharmacokinetic properties of N-Methyl-N-3-(methyldithio)-1-oxopropyl-L-alanine are also an area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing dosing regimens and minimizing potential side effects. Preliminary data indicate that the compound exhibits reasonable bioavailability and a favorable metabolic profile, suggesting its suitability for oral administration in clinical settings.

As research continues to unfold, N-Methyl-N-3-(methyldithio)-1-oxopropyl-L-alanine is poised to become a cornerstone in the development of novel therapeutic strategies for neurological disorders. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further exploration in both academic research laboratories and pharmaceutical companies. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating these findings into effective treatments that improve patient outcomes.

In conclusion, N-Methyl-N-3-(methyldithio)-1-oxopropyl-L-alanine (CAS No. 138148-62-6) represents a significant advancement in pharmaceutical chemistry with promising applications in neuroprotective therapies. Its unique molecular structure, coupled with its ability to modulate key biological pathways associated with inflammation and oxidative stress, positions it as a valuable candidate for future drug development. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in addressing some of the most challenging health issues facing society today.